Cas no 1862838-27-4 (1-Amino-4-(trifluoromethyl)piperidin-4-ol)

• Product Name: 1-Amino-4-(trifluoromethyl)piperidin-4-ol
• CAS No: 1862838-27-4
• MF: C₆H₁₁F₃N₂O
• MW: 184.159551858902
• CID: 4772531
• Update Time: 2025-05-18

1-Amino-4-(trifluoromethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-(trifluoromethyl)piperidin-4-ol
• 1-Amino-4-(trifluoromethyl)piperidin-4-ol

• Inchi： 1S/C6H11F3N2O/c7-6(8,9)5(12)1-3-11(10)4-2-5/h12H,1-4,10H2
• InChI Key： AZHMYLZHZVHJFQ-UHFFFAOYSA-N
• SMILES： FC(C1(CCN(CC1)N)O)(F)F

Computed Properties

• Exact Mass: 184.08234746 g/mol
• Monoisotopic Mass: 184.08234746 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 184.16
• XLogP3: 0.3
• Topological Polar Surface Area: 49.5

Additional information on 1-Amino-4-(trifluoromethyl)piperidin-4-ol

1-Amino-4-(Trifluoromethyl)Piperidin-4-ol: A Comprehensive Overview

The compound with CAS No. 1862838-27-4, commonly referred to as 1-Amino-4-(trifluoromethyl)piperidin-4-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of 1-Amino-4-(trifluoromethyl)piperidin-4-ol is characterized by a six-membered piperidine ring with an amino group at position 1 and a trifluoromethyl group at position 4, along with a hydroxyl group at the same position. This unique combination of functional groups imparts the molecule with distinctive chemical and biological properties.

Recent studies have highlighted the potential of 1-Amino-4-(trifluoromethyl)piperidin-4-ol as a promising candidate in the development of novel therapeutic agents. Researchers have explored its role in modulating various cellular pathways, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The trifluoromethyl group, a key feature of this compound, contributes to its lipophilicity and stability, making it an ideal scaffold for drug design. Additionally, the hydroxyl group at position 4 facilitates hydrogen bonding, enhancing the molecule's ability to interact with biological targets.

One of the most notable advancements involving 1-Amino-4-(trifluoromethyl)piperidin-4-ol is its application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer. By targeting specific kinases, this compound has shown potential in inhibiting tumor growth and metastasis. Recent preclinical studies have demonstrated its efficacy in reducing cancer cell proliferation while exhibiting minimal toxicity to healthy cells.

Beyond its therapeutic applications, 1-Amino-4-(trifluoromethyl)piperidin-4-ol has also been investigated for its role in chemical synthesis. Its structure serves as a versatile building block for constructing more complex molecules with enhanced bioavailability and pharmacokinetic properties. For instance, researchers have utilized this compound as an intermediate in the synthesis of peptide analogs and other bioactive molecules.

The synthesis of 1-Amino-4-(trifluoromethyl)piperidin-4-ol involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the piperidine ring through cyclization reactions, followed by functionalization at specific positions to introduce the amino and trifluoromethyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize yield and purity.

In terms of physical properties, 1-Amino-4-(trifluoromethyl)piperidin-4-ol exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental standpoint, studies on the degradation pathways of 1-Amino-4-(trifluoromethyl)piperidin-4-ol have revealed that it undergoes hydrolysis under alkaline conditions to form simpler byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 1-Amino-4-(trifluoromethyl)piperidin-4-ol (CAS No. 1862838-27-) stands out as a valuable compound with wide-ranging applications in drug discovery, chemical synthesis, and materials science. Its unique structure, coupled with recent advancements in its biological and chemical properties, positions it as a key player in future research endeavors aimed at addressing unmet medical needs.